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Compound of Interest

Compound Name: Dimethyl 3-methylglutarate

Cat. No.: B101244

Essential Safety and Handling Guide for
Dimethyl 3-methylglutarate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Dimethyl 3-methylglutarate. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

While Dimethyl 3-methylglutarate is not classified as a hazardous substance or mixture under
the Globally Harmonized System (GHS), it is imperative to follow standard laboratory safety
practices to minimize exposure and mitigate potential risks. Vapors are heavier than air and
may form explosive mixtures with air upon intense heating.[1]

Physicochemical and Safety Data

A summary of key quantitative data for Dimethyl 3-methylglutarate and the closely related
Dimethyl glutarate is provided below for easy reference and comparison.
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Property Dimethyl 3-methylglutarate Dimethyl glutarate
Molecular Formula CsH1404 C7H1204

Molecular Weight 174.19 g/mol 160.17 g/mol

CAS Number 19013-37-7 1119-40-0

Appearance Not specified (likely liquid) Colorless liquid

Boiling Point 110 °C at 25 hPa 210 - 215 °C at 760 mmHg
Density 1.052 g/mL at 25 °C 1.087 g/mL

Flash Point Not specified 103 °C (217.4 °F)

) o Forms explosive mixtures with
Explosive Limits ) ] ) Lower: 0.9%, Upper: 7.9%
air on intense heating.[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Dimethyl 3-methylglutarate to ensure
personal safety and prevent contamination.

e Eye and Face Protection:

o Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29
CFR 1910.133 or European Standard EN166.[2]

o In cases of potential splashing, a face shield should be worn in addition to safety goggles.
» Skin and Body Protection:
o A standard laboratory coat must be worn and kept buttoned.

o Wear appropriate protective gloves, such as nitrile gloves, to prevent skin exposure.[2]
Gloves should be inspected for integrity before each use and replaced immediately if
contaminated or damaged.

o Long pants and closed-toe shoes are required to protect the skin on the lower body and
feet.
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» Respiratory Protection:

o Under normal laboratory conditions with adequate ventilation, respiratory protection is not
required.[2]

o If there is a risk of generating aerosols or mists, or if working in a poorly ventilated area, a
NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling Dimethyl 3-methylglutarate
in a laboratory setting.

e Preparation:

[¢]

Ensure that a safety data sheet (SDS) for Dimethyl 3-methylglutarate is accessible.

o

Verify that an eyewash station and safety shower are readily available and unobstructed.

o

Don all required personal protective equipment as detailed above.

[¢]

Work within a well-ventilated area, preferably inside a chemical fume hood.

» Handling:

o

Carefully open the container to avoid splashing.

o

Use appropriate tools (e.g., pipette, graduated cylinder) to transfer the liquid.

[¢]

Keep the container tightly closed when not in use.[3]

[¢]

Avoid direct contact with skin, eyes, and clothing.[2]
o Avoid inhalation of any vapors.[2]
¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[2] Remove contact lenses if present and easy to do. Seek medical
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attention.[2]

o Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the affected skin
area with plenty of soap and water.

o Inhalation: Move the individual to fresh air.[1]

o Ingestion: Rinse the mouth with water and then drink plenty of water.[2] Do not induce
vomiting. Seek medical attention if symptoms occur.[2]

Disposal Plan

Proper disposal of Dimethyl 3-methylglutarate and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

¢ \Waste Collection:

o Collect all waste containing Dimethyl 3-methylglutarate in a designated, properly
labeled, and sealed container.

o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[4]

o Disposal Procedure:

o Dispose of the chemical waste through your institution's hazardous waste disposal
program.

o Follow all local, state, and federal regulations for chemical waste disposal.[1]

o Do not pour down the drain or dispose of in regular trash.

Workflow for Handling Dimethyl 3-methylglutarate

The following diagram illustrates the logical workflow for the safe handling of Dimethyl 3-
methylglutarate, from initial preparation to final disposal.
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Caption: Safe handling workflow for Dimethyl 3-methylglutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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